3-Methyl-1,4-oxathiane-2,6-dione
Overview
Description
3-Methyl-1,4-oxathiane-2,6-dione is a chemical compound with the CAS Number: 89603-16-7. It has a molecular weight of 146.17 and its IUPAC name is 3-methyl-1,4-oxathiane-2,6-dione . It is a liquid in its physical form .
Molecular Structure Analysis
The molecular structure of 3-Methyl-1,4-oxathiane-2,6-dione is represented by the linear formula C5H6O3S . The InChI code for the compound is 1S/C5H6O3S/c1-3-5(7)8-4(6)2-9-3/h3H,2H2,1H3 .Physical And Chemical Properties Analysis
3-Methyl-1,4-oxathiane-2,6-dione is a liquid . Its molecular weight is 146.17 .Scientific Research Applications
Synthesis and Polymerization
3-Methyl-1,4-oxathiane-2,6-dione's derivatives have been synthesized and explored for their potential in polymer chemistry. For instance, (6S)-3-Methylene-6-methyl-1,4-dioxane-2,5-dione, synthesized from L-lactide, has been utilized as a dienophile in Diels-Alder reactions to create novel polymeric alloys with improved toughness compared to polylactide (PLA) (Jing & Hillmyer, 2008). Additionally, methylenebis(cyclohexane-1,3-dione) enols have undergone Mn(III)-catalyzed aerobic oxidation, leading to various cyclic and acyclic ketones, highlighting a pathway for the generation of complex organic structures (Murakami, Hisano, & Nishino, 2022).
Organic Synthesis and Heterocycles
The compound and its related structures have found applications in the synthesis of heterocycles and organic chemistry. Research shows the synthesis of novel heterocycles, including 1,3,4-oxadithiolane and 1,3-oxathietane derivatives, from reactions involving derivatives of 3-Methyl-1,4-oxathiane-2,6-dione, indicating its versatility in organic synthesis (Ishii, Ding, Nakayama, & Hoshino, 1992).
Flavor and Aroma Chemistry
In the flavor and aroma industry, derivatives of 3-Methyl-1,4-oxathiane-2,6-dione have been identified as constituents in flavor concentrates. For example, a mixture of cis- and trans-2-methyl-4-propyl-1,3-oxathiane has been identified in the yellow passion fruit, suggesting its role in contributing to the fruit's distinctive flavor profile (Winter, Furrer, Willhalm, & Thommen, 1976).
Safety and Hazards
properties
IUPAC Name |
3-methyl-1,4-oxathiane-2,6-dione |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6O3S/c1-3-5(7)8-4(6)2-9-3/h3H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GFJOCJHFTZLPOJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(=O)OC(=O)CS1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
146.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-1,4-oxathiane-2,6-dione | |
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